FM-OF can be used as a building block in the synthesis of more complex organic molecules. The formyl (-CHO) and methoxy (-OCH3) groups on the molecule can participate in various chemical reactions, allowing researchers to create new molecules with desired properties. For instance, a study describes the use of FM-OF in the synthesis of benzoxazine monomers []. These monomers can then be polymerized to form benzoxazine polymers with potential applications in electronics and composite materials.
Some research explores the potential biological activity of FM-OF. A study mentions the evaluation of FM-OF derivatives for their antiproliferative activity against cancer cell lines []. However, more research is needed to understand the effectiveness and mechanism of action of FM-OF and its derivatives in biological systems.
The unique structure of FM-OF with its functional groups makes it a candidate material for further investigation in material science. Research explores the use of FM-OF derivatives in the development of new materials with specific properties, such as photoluminescence [].